Cas no 1806429-58-2 (3,5-Dimethyl-4-fluoromandelic acid)

• Product Name: 3,5-Dimethyl-4-fluoromandelic acid
• CAS No: 1806429-58-2
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 4939224
• Update Time: 2023-08-22

3,5-Dimethyl-4-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-fluoromandelic acid

• Inchi： 1S/C10H11FO3/c1-5-3-7(9(12)10(13)14)4-6(2)8(5)11/h3-4,9,12H,1-2H3,(H,13,14)
• InChI Key： LORDCQAABUWLTI-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=C(C=C1C)C(C(=O)O)O

Computed Properties

• Exact Mass: 198.06922237 g/mol
• Monoisotopic Mass: 198.06922237 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.19
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5